methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate

• IUPAC Name: methyl 4-[[[2-(3,4-dimethylanilino)-2-oxoacetyl]amino]methyl]benzoate
• InChI: InChI=1S/C19H20N2O4/c1-12-4-9-16(10-13(12)2)21-18(23)17(22)20-11-14-5-7-15(8-6-14)19(24)25-3/h4-10H,11H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: ORBOGFWSTMFKOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate, also known as DMAPA-MB, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

Methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate has been found to have a wide range of potential applications in biomedical research. For example, it has been used as a fluorescent probe for detecting amyloid fibrils in Alzheimer's disease. In addition, methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate has been used as a tool for studying protein-protein interactions and protein-ligand interactions. It has also been used as a substrate for enzymatic reactions and as a marker for cellular uptake studies.

Mechanism of Action

The mechanism of action of methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate is not fully understood, but it is believed to involve the formation of covalent bonds with proteins and other biomolecules. This covalent modification can lead to changes in protein structure and function, which can then affect various cellular processes.
Biochemical and Physiological Effects
methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate has been found to have a wide range of biochemical and physiological effects, including the inhibition of protein aggregation, the modulation of protein-protein interactions, and the disruption of cellular membranes. These effects can have significant implications for the development of new drugs and therapies for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate in lab experiments is its high selectivity for certain biomolecules, such as amyloid fibrils. In addition, methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one of the main limitations of using methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate. For example, researchers could investigate the potential of methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. In addition, researchers could explore the use of methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate as a tool for studying protein aggregation and protein-ligand interactions. Finally, researchers could investigate the potential of methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate as a marker for cellular uptake studies and other imaging applications.
Conclusion
In conclusion, methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate is a chemical compound that has significant potential for biomedical research. Its wide range of applications, mechanism of action, and biochemical and physiological effects make it a valuable tool for studying various cellular processes. However, further research is needed to fully understand the potential of methyl 4-({[[(3,4-dimethylphenyl)amino](oxo)acetyl]amino}methyl)benzoate and to develop new applications for this promising compound.